Cas no 73401-74-8 (4-(Hydroxymethyl)phenylacetic acid)

• Product Name: 4-(Hydroxymethyl)phenylacetic acid
• CAS No: 73401-74-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00065692
• CID: 90600
• PubChem ID: 3283498
• Update Time: 2025-06-08

4-(Hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Hydroxymethyl)phenyl)acetic acid
• 4-(HYDROXYMETHYL)PHENYLACETIC ACID
• 2-[4-(hydroxymethyl)phenyl]acetic acid
• 4-(hydroxymethyl)Benzeneacetic acid
• HO-PAM-Linker
• p-(Hydroxymethyl)phenylacetic Acid
• [4-(hydroxymethyl)phenyl]acetic acid
• 4-Hydroxymethylphenylacetic acid
• Benzeneacetic acid,4-(hydroxymethyl)-
• Benzeneacetic acid, 4-(hydroxymethyl)-
• PubChem19630
• 4-(Carboxymethyl)benzyl alcohol
• 4-hydro-xymethylphenylacetic acid
• 4-(Hydroxymethyl)Phenylaceticacid
• FWZBPBKAANKOJQ-UHFFFAOYSA-N
• (4-h
• (4-Hydroxymethyl-phenyl)-acetic acid
• 4-(Hydroxymethyl)phenylacetic acid, 98%
• 73401-74-8
• FT-0641458
• (4-hydroxymethylphenyl)acetic acid
• 2-(4-(Hydroxymethyl)phenyl)aceticacid
• MFCD00065692
• HY-W004128
• A837821
• F0001-1856
• CS-W004128
• EN300-311335
• DTXSID20391028
• AKOS015894328
• 2-[4-(hydroxymethyl)phenyl]ethanoic acid
• SCHEMBL110198
• PS-5338
• H1473
• SY046320
• AMY14295
• H10579
• DB-055759
• 4-(Hydroxymethyl)phenylacetic acid

• MDL： MFCD00065692
• Inchi： 1S/C9H10O3/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： FWZBPBKAANKOJQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.271
• Melting Point: 131-134 °C (lit.)
• Boiling Point: 357.841°C at 760 mmHg
• Flash Point: 184.406°C
• Refractive Index: 1.585
• PSA: 57.53000
• LogP: 0.80600
• Solubility: Not determined

4-(Hydroxymethyl)phenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents

Additional information on 4-(Hydroxymethyl)phenylacetic acid

4-(Hydroxymethyl)phenylacetic Acid (CAS No. 73401-74-8): A Comprehensive Overview

4-(Hydroxymethyl)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 73401-74-8, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its hydroxymethyl and phenylacetic acid functional groups, exhibits a range of biological and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The molecular structure of 4-(Hydroxymethyl)phenylacetic acid consists of a benzene ring substituted with a hydroxymethyl group at the para position and an acetic acid side chain. This unique arrangement imparts distinct reactivity and functionality, enabling its use in diverse chemical transformations. The compound’s solubility in polar solvents and stability under standard conditions further enhance its utility in both laboratory and industrial settings.

In recent years, 4-(Hydroxymethyl)phenylacetic acid has been the subject of extensive research due to its potential applications in drug development. Its structural features suggest that it may serve as a precursor or intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties.

One of the most compelling aspects of 4-(Hydroxymethyl)phenylacetic acid is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds targeting various diseases. In particular, studies have indicated that modifications to the hydroxymethyl group can alter the biological activity of the molecule, leading to the discovery of new therapeutic agents. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design innovative treatments.

The pharmaceutical industry has shown particular interest in 4-(Hydroxymethyl)phenylacetic acid due to its potential as a lead compound for drug discovery. Its ability to undergo various chemical reactions allows for the creation of diverse analogs with tailored properties. For example, researchers have synthesized derivatives that exhibit enhanced binding affinity to specific biological targets, demonstrating promise in preclinical studies.

Beyond its pharmaceutical applications, 4-(Hydroxymethyl)phenylacetic acid finds utility in other areas of chemical research. It serves as a valuable building block in organic synthesis, enabling the construction of more complex molecules through cross-coupling reactions, esterifications, and other transformations. Its versatility makes it a staple in synthetic laboratories where precise control over molecular structure is essential.

The environmental impact of 4-(Hydroxymethyl)phenylacetic acid is also an area of growing interest. Studies have examined its degradation pathways and ecotoxicological profile to assess its environmental footprint. Preliminary findings suggest that under certain conditions, the compound can be metabolized into less harmful substances, indicating a relatively benign environmental profile when handled responsibly.

In conclusion, 4-(Hydroxymethyl)phenylacetic acid (CAS No. 73401-74-8) is a multifunctional compound with significant potential in pharmaceuticals, synthetic chemistry, and environmental science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs, synthesize complex molecules, and understand environmental processes. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.